Cas no 1998135-69-5 (1-(2R)-2-(dimethylamino)-3-(4-hydroxyphenyl)propyl-3-(2R)-1-(thiophen-3-yl)propan-2-ylurea)

• Product Name: 1-(2R)-2-(dimethylamino)-3-(4-hydroxyphenyl)propyl-3-(2R)-1-(thiophen-3-yl)propan-2-ylurea
• CAS No: 1998135-69-5
• MF: C₁₉H₂₇N₃O₂S
• MW: 361.501583337784
• CID: 6028859
• PubChem ID: 124186843
• Update Time: 2025-10-28

1-(2R)-2-(dimethylamino)-3-(4-hydroxyphenyl)propyl-3-(2R)-1-(thiophen-3-yl)propan-2-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2R)-2-(dimethylamino)-3-(4-hydroxyphenyl)propyl-3-(2R)-1-(thiophen-3-yl)propan-2-ylurea
• Urea, N-[(2R)-2-(dimethylamino)-3-(4-hydroxyphenyl)propyl]-N'-[(1R)-1-methyl-2-(3-thienyl)ethyl]-
• EN300-27693664
• SCHEMBL18375278
• 1998135-69-5
• 327K6XLN7E
• N-[(2R)-2-(Dimethylamino)-3-(4-hydroxyphenyl)propyl]-N'-[(1R)-1-methyl-2-(3-thienyl)ethyl]urea
• (-)-1-[(R)-2-(Dimethylamino)-3-(4-hydroxyphenyl)propyl]-3-((R)-1-(thien-3-yl)propan-2-yl)urea
• 1-[(2R)-2-(dimethylamino)-3-(4-hydroxyphenyl)propyl]-3-[(2R)-1-(thiophen-3-yl)propan-2-yl]urea

• Inchi： 1S/C19H27N3O2S/c1-14(10-16-8-9-25-13-16)21-19(24)20-12-17(22(2)3)11-15-4-6-18(23)7-5-15/h4-9,13-14,17,23H,10-12H2,1-3H3,(H2,20,21,24)/t14-,17-/m1/s1
• InChI Key： MEDBIJOVZJEMBI-RHSMWYFYSA-N
• SMILES： N(C[C@H](N(C)C)CC1=CC=C(O)C=C1)C(N[C@H](C)CC1C=CSC=1)=O

Computed Properties

• Exact Mass: 361.18239829g/mol
• Monoisotopic Mass: 361.18239829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 583.8±50.0 °C(Predicted)
• pka: 10.06±0.15(Predicted)

Additional information on 1-(2R)-2-(dimethylamino)-3-(4-hydroxyphenyl)propyl-3-(2R)-1-(thiophen-3-yl)propan-2-ylurea

1-(2R)-2-(dimethylamino)-3-(4-hydroxyphenyl)propyl-3-(2R)-1-(thiophen-3-yl)propan-2-ylurea (CAS No. 1998135-69-5): An Overview

1-(2R)-2-(dimethylamino)-3-(4-hydroxyphenyl)propyl-3-(2R)-1-(thiophen-3-yl)propan-2-ylurea (CAS No. 1998135-69-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as a urea derivative, is characterized by its intricate molecular architecture, which includes a thiophene ring, a dimethylamino group, and a hydroxyphenyl moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The chemical structure of 1-(2R)-2-(dimethylamino)-3-(4-hydroxyphenyl)propyl-3-(2R)-1-(thiophen-3-yl)propan-2-ylurea is particularly noteworthy. The presence of the thiophene ring, a five-membered heterocyclic compound containing sulfur, imparts unique electronic and steric properties to the molecule. The dimethylamino group, known for its basicity and ability to form hydrogen bonds, enhances the compound's solubility and interaction with biological targets. The hydroxyphenyl moiety, on the other hand, introduces hydrophilic characteristics and can participate in various biochemical reactions.

Recent studies have explored the potential therapeutic applications of 1-(2R)-2-(dimethylamino)-3-(4-hydroxyphenyl)propyl-3-(2R)-1-(thiophen-3-yl)propan-2-ylurea. One area of particular interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are key enzymes in signal transduction pathways implicated in cancer and inflammatory diseases. The selective inhibition of these kinases could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.

In addition to its enzymatic inhibition properties, 1-(2R)-2-(dimethylamino)-3-(4-hydroxyphenyl)propyl-3-(2R)-1-(thiophen-3-yl)propan-2-ylurea has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(2R)-2-(dimethylamino)-3-(4-hydroxyphenyl)propyl-3-(2R)-1-(thiophen-3-yl)propan-2-ylurea have also been studied to evaluate its suitability for clinical applications. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it a promising candidate for further preclinical and clinical evaluation.

To further understand the mechanism of action of 1-(2R)-2-(dimethylamino)-3-(4-hydroxyphenyl)propyl-3-(2R)-1-(thiophen-3-yl)propan-2-ylurea, researchers have conducted molecular docking studies to predict its binding interactions with target proteins. These computational models have provided valuable insights into the specific residues and binding sites involved in the compound's activity. The results suggest that the thiophene ring and hydroxyphenyl moiety play crucial roles in stabilizing the protein-ligand complex, while the dimethylamino group contributes to favorable electrostatic interactions.

Clinical trials are currently underway to assess the safety and efficacy of 1-(2R)-2-(dimethylamino)-3-(4-hydroxyphenyl)propyl-3-(2R)-1-(thiophen-3-yl)propan-2-ylurea in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and warrant further investigation into the long-term safety and effectiveness of this compound.

In conclusion, 1-(2R)-2-(dimethylamino)-3-(4-hydroxyphenyl)propyl-3-(2R)-1-(thiophen-3-y l)propan - 2 - ylurea (CAS No. 1998135 - 69 - 5 ) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its favorable pharmacokinetic properties and promising preclinical data, make it an attractive candidate for further research and development in the field of medicinal chemistry.